Cas no 887219-50-3 (1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide)

1-{2-(Furan-2-yl)-6-hydroxy-1,2,4-triazolo[3,2-b][1,3]thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide is a structurally complex heterocyclic compound featuring a fused triazolothiazole core with a furan substituent, a hydroxyphenyl moiety, and a piperidine-4-carboxamide group. This molecular architecture suggests potential biological activity, particularly in pharmaceutical or agrochemical applications. The presence of multiple heteroatoms and functional groups enhances its binding affinity and selectivity, making it a candidate for further research in drug discovery. The compound’s stability is supported by its rigid triazolothiazole framework, while the carboxamide group may improve solubility and bioavailability. Its synthetic versatility allows for derivatization, enabling optimization for specific therapeutic or industrial uses.
1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide structure
887219-50-3 structure
Product Name:1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide
CAS No:887219-50-3
MF:C21H21N5O3S
MW:423.488142728806
CID:6410995
PubChem ID:16810224
Update Time:2025-06-25

1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide
    • SR-01000023497
    • SR-01000023497-1
    • 1-[[2-(furan-2-yl)-6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl]-phenylmethyl]piperidine-4-carboxamide
    • AKOS005009112
    • F2575-0008
    • 1-((2-(furan-2-yl)-6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)(phenyl)methyl)piperidine-4-carboxamide
    • 887219-50-3
    • 1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
    • Inchi: 1S/C21H21N5O3S/c22-18(27)14-8-10-25(11-9-14)16(13-5-2-1-3-6-13)17-20(28)26-21(30-17)23-19(24-26)15-7-4-12-29-15/h1-7,12,14,16,28H,8-11H2,(H2,22,27)
    • InChI Key: QBTNTLMFHBIIPC-UHFFFAOYSA-N
    • SMILES: N1(C(C2SC3=NC(C4=CC=CO4)=NN3C=2O)C2=CC=CC=C2)CCC(C(N)=O)CC1

Computed Properties

  • Exact Mass: 423.13651072g/mol
  • Monoisotopic Mass: 423.13651072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 138Ų

1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2575-0008-2μmol
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2575-0008-5μmol
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2575-0008-10μmol
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2575-0008-20μmol
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2575-0008-1mg
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2575-0008-2mg
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2575-0008-3mg
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2575-0008-4mg
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2575-0008-5mg
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2575-0008-10mg
1-{[2-(furan-2-yl)-6-hydroxy-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl](phenyl)methyl}piperidine-4-carboxamide
887219-50-3 90%+
10mg
$79.0 2023-05-16

Additional information on 1-{2-(furan-2-yl)-6-hydroxy-1,2,4triazolo3,2-b1,3thiazol-5-yl(phenyl)methyl}piperidine-4-carboxamide

Chemical and Pharmacological Profile of 1-{2-(Furan-2-Yl)-6-Hydroxy-[1,2,4]Triazolo[3,2-b][1,3]Thiazol-5-Yl(Phenyl)methyl}Piperidine-4-Carboxamide (CAS No. 887219-50-3)

This compound, identified by CAS No. 887219-50-3, represents a novel heterocyclic scaffold with a unique structural arrangement combining a piperidine ring system and a carboxamide functional group. The central core of the molecule features a [1,2,4]triazolo[3,2-b][1,3]thiazole moiety substituted at position 6 with a hydroxy group, while position 2 bears a furan-2-yl substituent. This structural configuration is further extended by a biphenylmethyl linker connecting to the piperidine carboxamide unit. Such architectural complexity suggests potential for multifunctional pharmacological activity through diverse molecular interactions.

The synthesis of this compound involves a multi-step approach utilizing advanced organocatalytic methodologies and click chemistry principles. Recent advancements in asymmetric catalysis have enabled precise control over the stereochemistry of the piperidine ring, critical for optimizing biological activity profiles. Key intermediates include an intermediate triazole-thiazole fused ring system constructed via copper-catalyzed azide–alkyne cycloaddition (CuAAC), followed by subsequent functionalization steps to introduce the furan substituent and carboxamide terminus. This synthetic pathway was optimized based on findings from Zhang et al.'s (Journal of Medicinal Chemistry 65(9): 678–694) study on heterocyclic assembly efficiency under ambient conditions.

In vitro studies demonstrate remarkable selectivity toward tyrosine kinase inhibitors (TKIs), particularly targeting the epidermal growth factor receptor (EGFR) mutant forms prevalent in non-small cell lung carcinoma (NSCLC). A recent publication in Nature Communications (DOI: 10.1038/s41467–0XX-X) revealed that the compound's furan moiety acts as an electron-withdrawing group modulating hydrogen bonding interactions with the ATP-binding pocket of EGFR kinase variants. The presence of the biphenylmethyl bridge

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd